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Compound of Interest

Compound Name: Fexofenadine-d3

Cat. No.: B12400786 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercial suppliers of Fexofenadine-
d3 for research purposes. It also includes detailed experimental protocols for its use,

particularly in pharmacokinetic studies, and visual representations of relevant biological

pathways and experimental workflows.

Introduction to Fexofenadine-d3 in Research
Fexofenadine, a second-generation antihistamine, is a selective H1 receptor antagonist used to

treat allergic rhinitis and chronic idiopathic urticaria.[1] Its deuterated analog, Fexofenadine-
d3, serves as an invaluable tool in research, primarily as an internal standard in quantitative

bioanalytical methods, such as liquid chromatography-mass spectrometry (LC-MS). The stable

isotope label allows for precise and accurate quantification of fexofenadine in complex

biological matrices by minimizing variations during sample preparation and analysis.

Commercial Suppliers of Fexofenadine-d3
The availability of high-purity Fexofenadine-d3 is crucial for reliable experimental outcomes.

Several commercial suppliers offer this compound for research use. The following table

summarizes key information for some of these suppliers. Please note that pricing is often

available upon request and can vary based on quantity and purity.
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Supplier
Product
Name

Catalog
Number

Purity
Available
Quantities

Notes

MedchemExp

ress

Fexofenadine

-d3
HY-B0801S2 Not specified

1 mg, 5 mg,

10 mg

Deuterium

labeled

Fexofenadine

. For

research use

only.[2][3][4]

Simson

Pharma

Fexofenadine

-d10 HCl
Not specified >98% Inquire

Offers

Fexofenadine

-d10;

availability of

Fexofenadine

-d3 should be

confirmed by

inquiry.[5]

Sussex

Research

Fexofenadine

-d10 HCl
SI060040 >95% (HPLC) Inquire

Specializes in

deuterated

standards;

offers

Fexofenadine

-d10. Inquire

for

Fexofenadine

-d3.[6]

Tocris

Bioscience

Fexofenadine

HCl
2429 ≥99% (HPLC) 10 mg, 50 mg

Offers non-

deuterated

Fexofenadine

HCl. Inquire

for

deuterated

analogs.[7]

Thermo

Scientific

Fexofenadine

HCl

J63262 >=97.5%

(HPLC)

100 mg, 1 g Offers non-

deuterated

Fexofenadine
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HCl. Inquire

for

deuterated

analogs.[8][9]

Lab Pro Inc.
Fexofenadine

HCl
F0698-5G Min. 98.0% 5 g

Offers non-

deuterated

Fexofenadine

HCl. Inquire

for

deuterated

analogs.[10]

Experimental Protocols: Quantification of
Fexofenadine using Fexofenadine-d3 as an Internal
Standard by LC-MS/MS
This section outlines a typical experimental protocol for the quantification of fexofenadine in

human plasma using Fexofenadine-d3 as an internal standard (IS). This method is commonly

employed in pharmacokinetic studies.

Materials and Reagents
Fexofenadine reference standard

Fexofenadine-d3 (Internal Standard)

Human plasma (with anticoagulant, e.g., K2EDTA)

Acetonitrile (ACN), HPLC grade

Methanol (MeOH), HPLC grade

Formic acid, LC-MS grade

Water, deionized or HPLC grade
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Microcentrifuge tubes

Autosampler vials

Sample Preparation (Protein Precipitation)
Thaw plasma samples and standards at room temperature.

Vortex the samples to ensure homogeneity.

In a clean microcentrifuge tube, add 100 µL of plasma sample, calibration standard, or

quality control sample.

Add 200 µL of a working solution of Fexofenadine-d3 in acetonitrile (e.g., 100 ng/mL).

Vortex the mixture for 30 seconds to precipitate proteins.

Centrifuge the tubes at 14,000 rpm for 10 minutes at 4°C.

Carefully transfer the supernatant to a clean autosampler vial.

Inject an aliquot (e.g., 5-10 µL) into the LC-MS/MS system.

Liquid Chromatography Conditions
Column: C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm)

Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in acetonitrile

Flow Rate: 0.4 mL/min

Gradient:

0-0.5 min: 20% B

0.5-2.5 min: 20% to 80% B
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2.5-3.0 min: 80% B

3.0-3.1 min: 80% to 20% B

3.1-5.0 min: 20% B (re-equilibration)

Column Temperature: 40°C

Mass Spectrometry Conditions
Ionization Mode: Electrospray Ionization (ESI), Positive

Scan Type: Multiple Reaction Monitoring (MRM)

MRM Transitions:

Fexofenadine: Q1: 502.3 m/z -> Q3: 466.2 m/z

Fexofenadine-d3: Q1: 505.3 m/z -> Q3: 469.2 m/z

Ion Source Parameters: Optimize for the specific instrument (e.g., Gas Temp: 350°C, Gas

Flow: 10 L/min, Nebulizer: 45 psi, Capillary Voltage: 4000 V).

Visualizations
Histamine H1 Receptor Signaling Pathway
Fexofenadine exerts its therapeutic effect by blocking the histamine H1 receptor. The diagram

below illustrates the signaling cascade initiated by histamine binding to its H1 receptor, which

fexofenadine inhibits.
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Caption: Histamine H1 receptor signaling pathway and the inhibitory action of Fexofenadine.

Experimental Workflow for a Pharmacokinetic Study
The following diagram outlines the typical workflow for a pharmacokinetic study involving the

analysis of fexofenadine in plasma samples using Fexofenadine-d3 as an internal standard.
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Caption: Workflow for a typical pharmacokinetic study of Fexofenadine.
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Conclusion
Fexofenadine-d3 is an essential research tool for the accurate quantification of fexofenadine

in biological samples. This guide provides a starting point for sourcing this compound and

offers a foundational experimental protocol for its use in LC-MS/MS-based pharmacokinetic

studies. The provided diagrams of the histamine H1 receptor signaling pathway and a typical

experimental workflow offer visual aids for understanding the mechanism of action and the

practical application of Fexofenadine-d3 in a research setting. For the most current product

availability and pricing, it is recommended to contact the suppliers directly.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12400786#commercial-suppliers-of-fexofenadine-d3-
for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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